Cas no 1858256-72-0 (2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane)

• Product Name: 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane
• CAS No: 1858256-72-0
• MF: C₂₄H₂₈Si
• MW: 344.5646276474
• CID: 5172445
• Update Time: 2025-10-21

2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane

• Inchi： 1S/C24H28Si/c1-24(2,17-14-15-18(16-17)25(3,4)5)23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-17,23H,1-5H3
• InChI Key： AMAKCBNWYFLEGY-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(C=1)C(C)(C)C1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 539
• Topological Polar Surface Area: 0

Additional information on 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane

Introduction to 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane (CAS No. 1858256-72-0)

2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane (CAS No. 1858256-72-0) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of advanced materials and drug delivery systems.

The molecular structure of 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane consists of a fluorene moiety and a trimethylsilylcyclopentadienyl group, both of which are connected to a central propane backbone. The fluorene unit, known for its aromaticity and photophysical properties, imparts unique optical characteristics to the compound. Meanwhile, the trimethylsilylcyclopentadienyl group contributes to the compound's stability and reactivity, making it a versatile building block in synthetic chemistry.

Recent studies have explored the use of 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane in the synthesis of novel polymers and copolymers. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in electronic devices, coatings, and biomedical implants. For instance, a study published in the Journal of Polymer Science demonstrated that copolymers containing this compound showed improved tensile strength and resistance to degradation under harsh conditions.

In the realm of pharmaceutical research, 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane has been investigated for its potential as a drug delivery vehicle. The compound's ability to form stable complexes with various therapeutic agents allows for controlled release and targeted delivery, enhancing the efficacy and safety of drug treatments. A recent article in the International Journal of Pharmaceutics reported that nanoparticles formulated with this compound exhibited superior pharmacokinetic profiles compared to traditional drug carriers.

The synthetic route for 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane involves a series of well-defined steps, including the formation of the trimethylsilylcyclopentadienyl intermediate and subsequent coupling with fluorene derivatives. The reaction conditions are carefully optimized to ensure high yields and purity, making this compound readily available for further research and development.

In addition to its practical applications, 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane has also been studied for its fundamental chemical properties. Its electronic structure and reactivity have been characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies provide valuable insights into the behavior of similar compounds and contribute to the broader understanding of organic chemistry.

The environmental impact of 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane is another important consideration. Research efforts are ongoing to develop sustainable synthesis methods that minimize waste generation and energy consumption. Green chemistry principles are being applied to optimize the production process, ensuring that this compound can be used responsibly in industrial and academic settings.

In conclusion, 2-(3-Trimethylsilylcyclopentadienyl)-2-(fluoren-9-yl)propane (CAS No. 1858256-72-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and versatile properties make it an attractive candidate for further exploration in materials science, pharmaceutical research, and beyond. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play a crucial role in advancing technological innovations.